Cas no 2248173-68-2 ((2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid)
(2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid
- EN300-6505260
- 2248173-68-2
-
- Inchi: 1S/C11H11F3O2/c1-7(10(15)16)5-8-3-2-4-9(6-8)11(12,13)14/h2-4,6-7H,5H2,1H3,(H,15,16)/t7-/m1/s1
- InChI Key: UVYGEBYOPXXJMX-SSDOTTSWSA-N
- SMILES: FC(C1=CC=CC(=C1)C[C@H](C(=O)O)C)(F)F
Computed Properties
- Exact Mass: 232.07111408g/mol
- Monoisotopic Mass: 232.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
(2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505260-0.05g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 0.05g |
$205.0 | 2025-03-14 | |
| Enamine | EN300-6505260-0.1g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 0.1g |
$306.0 | 2025-03-14 | |
| Enamine | EN300-6505260-0.25g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 0.25g |
$438.0 | 2025-03-14 | |
| Enamine | EN300-6505260-0.5g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 0.5g |
$691.0 | 2025-03-14 | |
| Enamine | EN300-6505260-1.0g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 1.0g |
$884.0 | 2025-03-14 | |
| Enamine | EN300-6505260-2.5g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 2.5g |
$1735.0 | 2025-03-14 | |
| Enamine | EN300-6505260-5.0g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 5.0g |
$2566.0 | 2025-03-14 | |
| Enamine | EN300-6505260-10.0g |
(2R)-2-methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid |
2248173-68-2 | 95.0% | 10.0g |
$3807.0 | 2025-03-14 |
(2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid
Introduction to (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic Acid (CAS No. 2248173-68-2)
Compound with the chemical name (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid and the CAS number 2248173-68-2 represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The unique arrangement of functional groups, including the trifluoromethyl moiety and the chiral center at the (2R) position, contributes to its distinct chemical properties and biological activities.
The synthesis of this compound involves a series of meticulously planned chemical reactions, ensuring high yield and purity. The presence of the methyl group and the phenyl ring with a trifluoromethyl substituent enhances its interactions with biological targets, making it a valuable candidate for further investigation. The stereochemistry at the (2R) position is particularly crucial, as it can significantly influence the compound's pharmacological effects.
In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms, such as the trifluoromethyl group. This substitution pattern is known to improve metabolic stability, binding affinity, and overall pharmacological efficacy. The compound (CAS No. 2248173-68-2) exemplifies these benefits, showing promise in various preclinical studies. Researchers have explored its potential in modulating enzyme activity and interacting with specific receptors, which could lead to new therapeutic strategies.
The chiral nature of (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid adds another layer of complexity and interest. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, necessitating careful consideration during drug design and development. The (2R) configuration has been found to be particularly effective in certain biological assays, highlighting the importance of stereochemical control in medicinal chemistry.
Recent studies have begun to uncover the mechanisms by which this compound interacts with biological systems. For instance, researchers have observed its ability to inhibit specific enzymes involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as arthritis or other inflammatory disorders. Additionally, preliminary data indicate that it may also exhibit antioxidant properties, further expanding its potential applications.
The role of computational chemistry in understanding the behavior of complex molecules like (CAS No. 2248173-68-2) cannot be overstated. Advanced computational methods allow scientists to predict how a compound will interact with biological targets at a molecular level. These predictions are invaluable for guiding experimental design and optimizing drug candidates for efficacy and safety. By leveraging computational tools alongside traditional experimental approaches, researchers can accelerate the drug discovery process significantly.
The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques. Methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide critical insights into the structure and purity of the compound. These techniques are essential for ensuring that the final product meets the stringent requirements for pharmaceutical use.
The potential applications of (CAS No. 2248173-68-2) extend beyond traditional drug development. Its unique chemical properties make it a valuable tool for research in areas such as materials science and agrochemicals. For example, derivatives of this compound could be explored for their potential as catalysts or as components in advanced materials with specialized properties.
In conclusion, (2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as the methyl, phenyl, and especially the highly electronegative trifluoromethyl, contributes to its unique chemical properties and biological activities. The stereochemistry at the (2R) position is particularly important for its pharmacological effects. Recent studies have begun to uncover its potential therapeutic applications, particularly in modulating enzyme activity and interacting with specific receptors.
The synthesis and characterization of this compound underscore the importance of advanced chemical techniques and computational methods in modern drug discovery. As research continues to evolve, compounds like (CAS No. 2248173-68-2) are likely to play an increasingly important role in developing new treatments for various diseases and conditions.
2248173-68-2 ((2R)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)